Cas no 1807187-56-9 (Methyl 2-(2-bromo-4,5-difluorophenyl)acetate)

Methyl 2-(2-bromo-4,5-difluorophenyl)acetate is a fluorinated aromatic ester with a bromine substituent, offering versatile reactivity for synthetic applications. Its structure combines electrophilic (bromine) and electron-withdrawing (fluorine) groups, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester functionality allows for further transformations, such as hydrolysis or reduction, while the halogenated phenyl ring facilitates cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig). The difluoro substitution enhances metabolic stability in bioactive molecules. This compound is particularly useful in medicinal chemistry for constructing complex scaffolds. High purity and consistent quality ensure reliable performance in research and industrial processes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

Methyl 2-(2-bromo-4,5-difluorophenyl)acetate structure

1807187-56-9 structure

Product Name:Methyl 2-(2-bromo-4,5-difluorophenyl)acetate

CAS No:1807187-56-9

MF:C₉H₇BrF₂O₂

MW:265.051489114761

CID:4618151

Update Time:2025-05-25

Methyl 2-(2-bromo-4,5-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

- METHYL 2-(2-BROMO-4,5-DIFLUOROPHENYL)ACETATE
- Methyl 2-(2-bromo-4,5-difluorophenyl)acetate
- Inchi： 1S/C9H7BrF2O2/c1-14-9(13)3-5-2-7(11)8(12)4-6(5)10/h2,4H,3H2,1H3
- InChI Key： GPEQUMVOTNLGKQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1CC(=O)OC)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
XLogP3: 2.6
Topological Polar Surface Area: 26.3

Methyl 2-(2-bromo-4,5-difluorophenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00I0N2-10g	methyl 2-(2-bromo-4,5-difluorophenyl)acetate	1807187-56-9	98%	10g	$1085.00	2025-02-28
1PlusChem	1P00I0N2-5g	methyl 2-(2-bromo-4,5-difluorophenyl)acetate	1807187-56-9	98%	5g	$656.00	2025-02-28
1PlusChem	1P00I0N2-1g	methyl 2-(2-bromo-4,5-difluorophenyl)acetate	1807187-56-9	98%	1g	$228.00	2025-02-28
A2B Chem LLC	AI39838-1g	methyl 2-(2-bromo-4,5-difluorophenyl)acetate	1807187-56-9	98%	1g	$176.00	2024-04-20
A2B Chem LLC	AI39838-5g	methyl 2-(2-bromo-4,5-difluorophenyl)acetate	1807187-56-9	98%	5g	$499.00	2024-04-20
A2B Chem LLC	AI39838-10g	methyl 2-(2-bromo-4,5-difluorophenyl)acetate	1807187-56-9	98%	10g	$825.00	2024-04-20

Methyl 2-(2-bromo-4,5-difluorophenyl)acetate Related Literature

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Additional information on Methyl 2-(2-bromo-4,5-difluorophenyl)acetate

Comprehensive Overview of Methyl 2-(2-bromo-4,5-difluorophenyl)acetate (CAS No. 1807187-56-9)

Methyl 2-(2-bromo-4,5-difluorophenyl)acetate (CAS No. 1807187-56-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo and difluoro substitution pattern on the phenyl ring, is a key intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for designing drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound’s CAS number 1807187-56-9 ensures precise identification in regulatory and commercial contexts. Researchers frequently search for "Methyl 2-(2-bromo-4,5-difluorophenyl)acetate synthesis" or "applications of bromodifluorophenyl esters," reflecting its relevance in heterocyclic chemistry and material science. Recent studies highlight its role in developing fluorinated pharmaceuticals, a growing niche due to fluorine’s ability to enhance drug stability and bioavailability.

From a technical perspective, Methyl 2-(2-bromo-4,5-difluorophenyl)acetate exhibits notable reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in API (Active Pharmaceutical Ingredient) manufacturing. Its electron-withdrawing substituents (bromo and difluoro) facilitate selective functionalization, a feature exploited in high-throughput screening libraries. This aligns with industry demands for fragment-based drug discovery (FBDD) and click chemistry applications.

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling protocols for brominated compounds are emphasized in labs. The rise of green chemistry has spurred interest in optimizing synthetic routes for Methyl 2-(2-bromo-4,5-difluorophenyl)acetate to reduce waste, leveraging catalytic methods or biocatalysis—topics frequently queried in academic forums.

Market-wise, the demand for fluorinated building blocks like this compound is driven by their prevalence in FDA-approved drugs. Analysts note increased patent filings involving difluorophenyl motifs, particularly for kinase inhibitors and anticancer agents. This correlates with search trends for "fluorine in drug design" and "halogenated intermediates," underscoring the compound’s commercial viability.

In summary, Methyl 2-(2-bromo-4,5-difluorophenyl)acetate (CAS No. 1807187-56-9) bridges academic inquiry and industrial innovation. Its multifaceted applications—from medicinal chemistry to agrochemical development—make it a compound of enduring interest, particularly as research pivots toward targeted therapies and eco-friendly synthesis.